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Compound of Interest

Compound Name: 2-Bromophenylacetic acid

Cat. No.: B057240

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the compilation of this guide, a comprehensive search of scientific literature
and databases has revealed no publicly available experimental or computational studies
detailing the specific thermochemical properties of 2-Bromophenylacetic acid, such as its
enthalpy of formation, enthalpy of combustion, enthalpy of sublimation, or heat capacity. The
following guide provides a summary of its known physical properties and details the standard
experimental methodologies used to determine the thermochemical properties of organic
compounds of this nature. This information is intended to serve as a foundational resource for
researchers who may wish to undertake such studies.

Physicochemical Properties of 2-
Bromophenylacetic Acid

While specific thermochemical data is not available, a number of key physical and chemical
identifiers for 2-Bromophenylacetic acid have been established. These are crucial for its
handling, characterization, and use in research and development.
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Property Value Source

Molecular Formula CsH7BrO: --INVALID-LINK--

Molecular Weight 215.04 g/mol --INVALID-LINK--

CAS Number 18698-97-0 --INVALID-LINK--
White to off-white crystalline

Appearance ] --INVALID-LINK--
solid

Melting Point 104-106 °C --INVALID-LINK--

Sparingly soluble in water;
N soluble in organic solvents like
Solubility --INVALID-LINK--
ethanol, methanol, and

acetone.

IUPAC Name 2-(2-bromophenyl)acetic acid --INVALID-LINK--

Experimental Protocols for Thermochemical
Analysis

The following sections detail the standard experimental procedures for determining the key
thermochemical properties of a solid organic compound like 2-Bromophenylacetic acid.

Determination of the Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion is a fundamental thermochemical property that can be
determined with high precision using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a high-pressure oxygen
atmosphere within a constant-volume vessel (the "bomb"). The heat released by the
combustion reaction is absorbed by the surrounding water bath, and the resulting temperature
change is measured. The heat capacity of the calorimeter system is determined by calibrating it
with a substance of a known heat of combustion, typically benzoic acid.

Detailed Methodology:
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o Sample Preparation: A pellet of 2-Bromophenylacetic acid (typically 0.5 - 1.0 g) is prepared
using a pellet press. The exact mass of the pellet is recorded to a high precision.

o Bomb Assembly: The pellet is placed in a crucible within the bomb. A fuse wire of known
length and mass is attached to the electrodes, with the wire in contact with the sample. A
small, known amount of water (typically 1 mL) is added to the bomb to ensure that all water
formed during combustion is in the liquid state and to dissolve any acidic products.

e Pressurization: The bomb is sealed and flushed with a small amount of oxygen before being
filled with pure oxygen to a pressure of approximately 30 atm.

o Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's
insulated bucket. The temperature of the water is monitored with a high-precision
thermometer until a steady rate of temperature change is observed.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is recorded at regular intervals before, during,
and after the combustion until the temperature reaches a maximum and then begins to cool.

e Analysis: The corrected temperature rise is determined by accounting for heat exchange with
the surroundings. The heat of combustion of the sample is calculated using the total heat
capacity of the calorimeter system (determined from calibration with benzoic acid) and the
measured temperature change. Corrections are applied for the heat of combustion of the
fuse wire and the formation of any nitric acid from residual nitrogen in the bomb.

Determination of the Enthalpy of Sublimation via
Differential Scanning Calorimetry (DSC)

The enthalpy of sublimation, the energy required for a substance to transition from a solid to a
gaseous state, can be determined using techniques like differential scanning calorimetry.

Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. For sublimation, the instrument measures the heat absorbed by the
sample as it vaporizes.

Detailed Methodology:
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Sample Preparation: A small, accurately weighed amount of 2-Bromophenylacetic acid
(typically 1-5 mg) is placed in an aluminum DSC pan.

Instrument Setup: The sample pan and an empty reference pan are placed in the DSC cell.
The cell is purged with an inert gas (e.g., nitrogen or argon).

Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) through its
sublimation temperature range.

Data Acquisition: The DSC instrument records the differential heat flow between the sample
and the reference pan. The sublimation process will appear as an endothermic peak on the
DSC thermogram.

Analysis: The area of the endothermic peak is integrated to determine the total heat
absorbed during sublimation. The enthalpy of sublimation (AHsub) is then calculated by
dividing the total heat by the initial mass of the sample. The measurements are typically
performed at different heating rates and extrapolated to a zero heating rate to obtain a more
accurate value.

Visualizations

Experimental Workflow for Thermochemical
Characterization

The following diagram illustrates a generalized workflow for the comprehensive
thermochemical analysis of an organic compound.
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General Workflow for Thermochemical Analysis
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Caption: A generalized experimental workflow for determining the key thermochemical

properties of an organic compound.
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A Representative Synthetic Pathway

While not a signaling pathway, the following diagram illustrates a common type of reaction
involving a substituted phenylacetic acid, providing context for its chemical reactivity. This
specific example shows the conversion of 2-chlorophenylacetic acid to 2-hydroxyphenylacetic
acid, a reaction analogous to what might be expected for 2-bromophenylacetic acid.

Nucleophilic Aromatic Substitution of a Halogenated Phenylacetic Acid

Nucleophilic Aromatic

2-Chlorophenylacetic Acid Substitution

2-Hydroxyphenylacetic Acid
NaOH, Cu catalyst N-—"""~~
(e.g., CusO4)

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 2-Bromophenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057240#thermochemical-properties-of-2-
bromophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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